N-butyl-N'-(5-hydroxypentyl)ethanediamide

• IUPAC Name: N-butyl-N'-(5-hydroxypentyl)oxamide
• InChI: InChI=1S/C11H22N2O3/c1-2-3-7-12-10(15)11(16)13-8-5-4-6-9-14/h14H,2-9H2,1H3,(H,12,15)(H,13,16)
• InChI Key: IBFPGJXCADJCCZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C(=O)NCCCCCO
• Molecular Formula: C11H22N2O3
• Molecular Weight: 230.30 g/mol

Description

N-butyl-N’-(5-hydroxypentyl)ethanediamide is an organic compound that belongs to the class of amides It is characterized by the presence of a butyl group and a hydroxypentyl group attached to an ethanediamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-butyl-N’-(5-hydroxypentyl)ethanediamide typically involves the reaction of butylamine with 5-hydroxypentylamine in the presence of ethanediamide. The reaction conditions often include the use of solvents such as ethanol or methanol and may require heating to facilitate the reaction. The product is then purified through recrystallization or chromatography to obtain the desired compound in high purity.

Industrial Production Methods

Industrial production of N-butyl-N’-(5-hydroxypentyl)ethanediamide may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, industrial methods may incorporate advanced purification techniques such as high-performance liquid chromatography (HPLC) to ensure the quality of the final product.

Chemical Reactions Analysis

Types of Reactions

N-butyl-N’-(5-hydroxypentyl)ethanediamide can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a carbonyl group.

Reduction: The amide group can be reduced to form an amine.

Substitution: The hydroxyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Reagents like thionyl chloride (SOCl2) and phosphorus tribromide (PBr3) can facilitate substitution reactions.

Major Products

Oxidation: Formation of N-butyl-N’-(5-oxopentyl)ethanediamide.

Reduction: Formation of N-butyl-N’-(5-hydroxypentyl)ethanediamine.

Substitution: Formation of various substituted derivatives depending on the reagent used.

Scientific Research Applications

N-butyl-N’-(5-hydroxypentyl)ethanediamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential role in biochemical pathways and interactions with biological molecules.

Medicine: Explored for its potential therapeutic properties, including its ability to interact with specific molecular targets.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-butyl-N’-(5-hydroxypentyl)ethanediamide involves its interaction with specific molecular targets. The hydroxyl and amide groups can form hydrogen bonds with biological molecules, influencing their structure and function. Additionally, the compound may interact with enzymes and receptors, modulating their activity and leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

• N-butyl-N’-(3-hydroxypropyl)ethanediamide
• N-(2-ethylphenyl)-N’-(5-hydroxypentyl)ethanediamide
• tert-Butyl N-(5-hydroxypentyl)carbamate

Uniqueness

N-butyl-N’-(5-hydroxypentyl)ethanediamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. The presence of both butyl and hydroxypentyl groups allows for versatile interactions and applications, distinguishing it from other similar compounds.